Cas no 207570-27-2 (Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-)

• Product name: Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-
• CAS No: 207570-27-2
• MF: C₆H₁₁N₅O₂
• Molecular Weight: 185.18384
• CID: 1396087
• PubChem ID: 10607569

Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]- Properties

Names and Identifiers

• Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-
• [5-(methylamino)-6-oxo-4,5-dihydro-1H-pyrimidin-2-yl]urea
• DTXSID40442384
• Urea, N-[1,4,5,6-tetrahydro-5-(methylamino)-6-oxo-2-pyrimidinyl]-
• 207570-27-2

• Inchi： InChI=1S/C6H11N5O2/c1-8-3-2-9-6(10-4(3)12)11-5(7)13/h3,8H,2H2,1H3,(H4,7,9,10,11,12,13)
• InChIKey： YZYUOXBMEKWXLI-UHFFFAOYSA-N
• SMILES： CNC1CN=C(NC1=O)NC(=O)N

Computed Properties

• 精确分子量: 185.09143
• 同位素质量: 185.09127461g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 4
• 重原子数量: 13
• 可旋转化学键数量: 2
• 复杂度: 262
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: -2.3
• 拓扑分子极性表面积: 109Ų

Experimental Properties

• PSA: 108.61